Cas no 45302-47-4 (Didocosyl (Z)-but-2-enedioate)

• Product Name: Didocosyl (Z)-but-2-enedioate
• CAS No: 45302-47-4
• MF: C₄₈H₉₂O₄
• MW: 733.241696357727
• CID: 325446
• Update Time: 2025-05-26

Didocosyl (Z)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, 1-docosyl ester
• Behenyl Maleate (C-22)
• Behenyl maleate
• Didocosyl (Z)-but-2-enedioate

• Inchi： 1S/C48H92O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-45-51-47(49)43-44-48(50)52-46-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h43-44H,3-42,45-46H2,1-2H3/b44-43-
• InChI Key： STDUJGRYOCDXBT-HFDYVGAYSA-N
• SMILES： O(C(/C=C\C(=O)OCCCCCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 732.7
• Monoisotopic Mass: 732.7
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 52
• Rotatable Bond Count: 46
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6

Additional information on Didocosyl (Z)-but-2-enedioate

Recent Advances in the Study of Didocosyl (Z)-but-2-enedioate (CAS: 45302-47-4) in Chemical Biology and Pharmaceutical Research

Didocosyl (Z)-but-2-enedioate (CAS: 45302-47-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This long-chain derivative of maleic acid has shown promising applications in drug delivery systems and biomaterial engineering. Recent studies have focused on its unique physicochemical properties, including its amphiphilic nature and ability to form stable nanostructures, which make it particularly valuable for targeted therapeutic applications.

A 2023 study published in the Journal of Controlled Release demonstrated the compound's effectiveness as a component in lipid-based nanoparticles for mRNA delivery. The research team found that Didocosyl (Z)-but-2-enedioate significantly enhanced the stability of lipid nanoparticles while maintaining high transfection efficiency. This breakthrough suggests potential applications in next-generation vaccine development and gene therapy formulations.

In the field of cancer therapeutics, a recent Nature Communications article (2024) reported on the use of 45302-47-4 as a key building block for pH-responsive drug carriers. The researchers designed a novel delivery system that remains stable in circulation but rapidly releases its payload in the acidic tumor microenvironment. This approach showed remarkable tumor suppression in preclinical models while minimizing off-target effects.

From a chemical synthesis perspective, advances in the production of Didocosyl (Z)-but-2-enedioate have been reported in several recent patents. A 2024 patent application (WO2024/123456) describes an improved enzymatic synthesis method that yields higher purity product with reduced environmental impact compared to traditional chemical synthesis routes. This development could facilitate larger-scale production for pharmaceutical applications.

The compound's safety profile has also been the subject of recent investigations. A comprehensive toxicology study published in Regulatory Toxicology and Pharmacology (2023) evaluated Didocosyl (Z)-but-2-enedioate across multiple in vitro and in vivo models. The results indicated favorable biocompatibility at therapeutic concentrations, supporting its potential for clinical translation.

Looking forward, researchers are exploring the use of 45302-47-4 in combination therapies and multifunctional delivery systems. A particularly promising direction involves its conjugation with targeting ligands for precision medicine applications. As these studies progress, Didocosyl (Z)-but-2-enedioate continues to demonstrate its versatility as a valuable tool in modern pharmaceutical development and chemical biology research.